Cas no 5331-64-6 (1-Phenylpentane-1,3-dione)

• Product Name: 1-Phenylpentane-1,3-dione
• CAS No: 5331-64-6
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 371035
• Update Time: 2025-04-24

1-Phenylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione,1-phenyl-
• 1-phenylpentane-1,3-dione
• (phenyl)-1,3-pentanedione
• 1,3-Pentanedione,1-phenyl
• 1-phenyl-1,3-pentadione
• 1-Phenyl-1,3-pentandion
• 1-phenyl-1,3-pentanedione
• propanylacetophenone
• PROPIONYL ACETOPHENONE
• UNII-AMW81O2630
• 1-Phenylpentane-1,3-dione

• Inchi： 1S/C11H12O2/c1-2-10(12)8-11(13)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： NKXMBTKMOVMBPH-UHFFFAOYSA-N
• SMILES： O=C(CC)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 176.08400

Experimental Properties

• PSA: 34.14000
• LogP: 2.23850

Additional information on 1-Phenylpentane-1,3-dione

1,3-Pentanedione,1-phenyl- (CAS No. 5331-64-6): A Versatile Chemical Compound with Diverse Applications

1,3-Pentanedione,1-phenyl- (CAS No. 5331-64-6) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This diketone derivative, characterized by its phenyl-substituted pentanedione structure, is widely utilized in the synthesis of fine chemicals, pharmaceuticals, and flavoring agents. Its unique chemical properties make it a valuable intermediate in organic synthesis, particularly in the production of heterocyclic compounds and complex molecular architectures.

The molecular structure of 1-phenyl-1,3-pentanedione features a five-carbon chain with two ketone groups at the 1 and 3 positions, and a phenyl ring attached to the first carbon. This arrangement imparts distinctive reactivity, enabling it to participate in various chemical reactions such as condensation, cyclization, and nucleophilic additions. Researchers often exploit these properties to create novel compounds with potential applications in medicinal chemistry and material science.

One of the most prominent uses of 1,3-Pentanedione,1-phenyl- is in the flavor and fragrance industry. Its diketone moiety contributes to the formation of aroma compounds, making it a key ingredient in the synthesis of artificial flavors. With the growing demand for natural and artificial flavor enhancers in the food industry, this compound has seen increased interest from manufacturers seeking to develop new taste profiles for processed foods and beverages.

In pharmaceutical research, CAS 5331-64-6 serves as a building block for the synthesis of various bioactive molecules. Recent studies have explored its potential in creating compounds with anti-inflammatory, antimicrobial, and antioxidant properties. The compound's ability to form chelates with metal ions has also sparked interest in metallopharmaceutical applications, particularly in the development of novel therapeutic agents.

The chemical industry values 1-phenyl-1,3-pentanedione for its role as a ligand in coordination chemistry. Its bidentate nature allows it to form stable complexes with transition metals, which find applications in catalysis and material science. This characteristic has become particularly relevant with the increasing focus on green chemistry and sustainable industrial processes, where efficient catalysts are in high demand.

From a synthetic chemistry perspective, 1,3-Pentanedione,1-phenyl- offers several advantages. Its relatively stable nature under various reaction conditions makes it a reliable starting material for multi-step syntheses. Moreover, the presence of both the phenyl group and diketone functionality provides multiple sites for chemical modification, allowing for the creation of diverse molecular structures with tailored properties.

Recent advancements in analytical techniques have enabled more precise characterization of CAS No. 5331-64-6 and its derivatives. Modern spectroscopic methods, including NMR and mass spectrometry, have provided deeper insights into its structural features and reactivity patterns. These developments have facilitated its application in more sophisticated chemical syntheses and quality control processes in industrial settings.

The compound's physical properties, including its melting point, boiling point, and solubility characteristics, make it suitable for various formulation needs. These attributes are particularly important when considering its incorporation into different product matrices, whether in pharmaceutical preparations or specialty chemical formulations.

Environmental and safety considerations regarding 1-phenyl-1,3-pentanedione have been thoroughly investigated. While it is generally considered stable under normal handling conditions, proper laboratory practices should always be followed. The compound's environmental fate and biodegradation pathways have been studied to ensure its responsible use in industrial applications.

Market trends indicate growing demand for 1,3-Pentanedione,1-phenyl- across multiple sectors. The expansion of the pharmaceutical and specialty chemicals industries, particularly in emerging economies, has created new opportunities for this versatile compound. Manufacturers are responding by developing more efficient synthesis routes and scaling up production to meet this increasing demand.

Quality standards for CAS 5331-64-6 have become more stringent in recent years, reflecting its importance in critical applications. Reputable suppliers now provide comprehensive analytical data and certificates of analysis to ensure product consistency and purity. This trend aligns with the broader movement toward greater transparency and quality assurance in the chemical industry.

Future research directions for 1-phenyl-1,3-pentanedione include exploring its potential in nanotechnology applications and advanced material development. Its molecular structure suggests possible utility in the creation of organic electronic materials or as a component in supramolecular assemblies. These emerging applications could open new avenues for this already versatile compound.

In conclusion, 1,3-Pentanedione,1-phenyl- (CAS No. 5331-64-6) represents a chemically interesting and practically valuable compound with wide-ranging applications. Its unique structural features and reactivity profile continue to make it a subject of scientific interest and industrial importance. As research progresses and new applications are discovered, this compound is likely to maintain its relevance in various chemical sectors for years to come.